Cas no 3221-18-9 (1-Piperazineethanol, 4-butyl-)

1-Piperazineethanol, 4-butyl- structure
1-Piperazineethanol, 4-butyl- structure
Product Name:1-Piperazineethanol, 4-butyl-
CAS No:3221-18-9
MF:C10H22N2O
MW:186.294482707977
CID:1449924
PubChem ID:18695485
Update Time:2025-04-20

1-Piperazineethanol, 4-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol, 4-butyl-
    • AKOS009069456
    • SCHEMBL469162
    • 2-(4-n-Butyl-1-piperazinyl)ethanol
    • 4-Butyl-1-piperazineethanol
    • ONECAFFBSCAQDA-UHFFFAOYSA-N
    • DTXSID701309888
    • 3221-18-9
    • Inchi: 1S/C10H22N2O/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h13H,2-10H2,1H3
    • InChI Key: ONECAFFBSCAQDA-UHFFFAOYSA-N
    • SMILES: OCCN1CCN(CCCC)CC1

Computed Properties

  • Exact Mass: 186.17336
  • Monoisotopic Mass: 186.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • PSA: 26.71
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